Cas no 827308-13-4 (3-Hexanone, 2-(phenylmethoxy)-, (2R)-)

• Product name: 3-Hexanone, 2-(phenylmethoxy)-, (2R)-
• CAS No: 827308-13-4
• MF: C₁₃H₁₈O₂
• MW: 206.28082
• CID: 685270
• PubChem ID: 71417589

3-Hexanone, 2-(phenylmethoxy)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 2-(phenylmethoxy)-, (2R)-
• DTXSID20836924
• 827308-13-4
• (2R)-2-(Benzyloxy)hexan-3-one
• SCHEMBL20917421

• Inchi： InChI=1S/C13H18O2/c1-3-7-13(14)11(2)15-10-12-8-5-4-6-9-12/h4-6,8-9,11H,3,7,10H2,1-2H3/t11-/m1/s1
• InChI Key： ZKYQJADATQXWEN-LLVKDONJSA-N
• SMILES： CCCC(=O)C(C)OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 2.6